![molecular formula C24H21N3O4 B2393566 2,3-dimethoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide CAS No. 898428-43-8](/img/structure/B2393566.png)
2,3-dimethoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,3-dimethoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a synthetic derivative of quinazoline and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
Research has been conducted on synthesizing tetra- and penta-heterocyclic compounds incorporated with the isoquinoline moiety, showcasing the chemical versatility and potential of quinazolinone derivatives in creating complex chemical structures. These efforts include the synthesis of compounds through reactions like the Michael addition, highlighting the role of quinazolinone derivatives in advancing synthetic organic chemistry (Abdallah, Hassaneen, & Abdelhadi, 2009).
Biological Activities and Applications
Quinazolinone derivatives have been explored for their antimicrobial activities, indicating their potential in the development of new antimicrobial agents. Studies have synthesized and tested various quinazolinone derivatives, revealing some compounds with significant antibacterial activities, suggesting their applicability in addressing antibiotic resistance challenges (Patel & Shaikh, 2011).
Advances in Medicinal Chemistry
In medicinal chemistry, the focus has been on creating novel compounds with potential therapeutic applications. Research into quinazolinone derivatives includes the exploration of their anticancer properties through synthetic methods and docking studies. These studies aim to develop compounds that can effectively target cancer cells, offering a pathway for the development of new anticancer drugs (Soda et al., 2022).
properties
IUPAC Name |
2,3-dimethoxy-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O4/c1-15-25-20-12-5-4-10-18(20)24(29)27(15)17-9-6-8-16(14-17)26-23(28)19-11-7-13-21(30-2)22(19)31-3/h4-14H,1-3H3,(H,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OONIFINCAYTASL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NC(=O)C4=C(C(=CC=C4)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.